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Compound of Interest

Compound Name: 8-Quinolineboronic acid

Cat. No.: B050118

Essential Safety and Handling Guide for 8-
Quinolineboronic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the operational use and disposal of 8-Quinolineboronic acid, a
compound frequently used in Suzuki-Miyaura cross-coupling reactions and as a building block
in medicinal chemistry.[1] Adherence to these protocols is critical for minimizing risk and
ensuring a safe laboratory environment.

Hazard Identification and Safety Data

8-Quinolineboronic acid is classified as an irritant and is harmful if swallowed, in contact with
skin, or if inhaled.[2][3] It causes skin and serious eye irritation and may cause respiratory
irritation.[2][3][4] The compound is a combustible solid. The following table summarizes its key
hazard information.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
H302+H312+H332:
Acute Toxicity (Oral, GHSO07 (Exclamation ) Harmful if swallowed,
. Warning[1][6] : L
Dermal, Inhalation) Mark)[5] in contact with skin or
if inhaled.[3]
Skin GHSO07 (Exclamation ] H315: Causes skin
) o Warning[1][6] o
Corrosion/Irritation Mark)[5] irritation.[1][4][6]
Serious Eye GHSO07 (Exclamation ] H319: Causes serious
o Warning[1][6] N
Damage/Irritation Mark)[5] eye irritation.[1][4]
» ) H335: May cause
Specific Target Organ ~ GHS07 (Exclamation _ , L
o Warning[1][6] respiratory irritation.[1]
Toxicity Mark)[5]

[4]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 8-Quinolineboronic acid.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield worn over safety

glasses.[5]

Protects eyes from dust
particles and potential

splashes.[7]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[7][8]

Prevents skin contact. Gloves
should be inspected before
use and changed if

contaminated.[7]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long pants and

closed-toe shoes.[5][7]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid to prevent

inhalation of dust.[7]

Minimizes the risk of

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 8-

Quinolineboronic acid.

» Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[7][8]

o All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[7][8][9]

o The work area should be clean and free of clutter.

e Donning PPE:
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o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

Keep the container of 8-Quinolineboronic acid tightly closed when not in use.[2][7]

o

Avoid generating dust when transferring the solid.[7][9] Use appropriate tools, such as a

[e]

spatula, for transfers.[7]

[e]

If dissolving the solid, add it slowly to the solvent to avoid splashing.

o

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7][8]
e Post-Handling:

o Clean the work area to remove any residual chemical.

o Remove PPE carefully to avoid cross-contamination.

o Dispose of contaminated PPE and waste materials in a designated, labeled, and sealed
container for hazardous waste.[8]

Experimental Workflow for Handling 8-
Quinolineboronic Acid
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Pre-Operational Checks

Verify fume hood functionality

!

Inspect and don required PPE

!

Ensure emergency equipment is accessible

Handling Vocedures

Weigh solid in a contained manner

!

Transfer carefully to reaction vessel

!

Conduct reaction within fume hood

Post—HandIiv & Disposal

Decontaminate work surfaces

!

Segregate and label hazardous waste

!

Dispose of waste via approved channels

Click to download full resolution via product page

Caption: Workflow for safe handling of 8-Quinolineboronic acid.
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Disposal Plan

All waste generated from the use of 8-Quinolineboronic acid, including contaminated PPE
and empty containers, must be considered hazardous waste.[8]

o Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed
container for hazardous waste.

o Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations.[2] Do not pour waste down the drain.[8]

In the event of a spill, evacuate the area and ensure it is well-ventilated. For small spills, use an
inert absorbent material to contain the spill and carefully collect it into a labeled container for
hazardous waste disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8-quinolineboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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